Cas no 951895-48-0 (N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)

• Product Name: N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• CAS No: 951895-48-0
• MF: C₁₈H₂₀N₂O₅S₂
• MW: 408.491802215576
• CID: 5776504
• PubChem ID: 22694643
• Update Time: 2025-06-08

N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• Benzenesulfonamide, N-methyl-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(phenylmethyl)-
• N-BENZYL-N-METHYL-4-(4-METHYL-1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)BENZENESULFONAMIDE
• 951895-48-0
• AKOS002363664
• N-benzyl-N-methyl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzenesulfonamide
• VU0640748-1
• AKOS016327853
• N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• F5293-0259

• Inchi： 1S/C18H20N2O5S2/c1-14-13-26(22,23)20(18(14)21)16-8-10-17(11-9-16)27(24,25)19(2)12-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3
• InChI Key： RRJUBTSPADIQEE-UHFFFAOYSA-N
• SMILES： S1(CC(C)C(N1C1C=CC(=CC=1)S(N(C)CC1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 408.08136409g/mol
• Monoisotopic Mass: 408.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 597.0±60.0 °C(Predicted)
• pka: -4.49±0.40(Predicted)

Additional information on N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide

Recent Advances in the Study of N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951895-48-0)

The compound N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951895-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiazolidine-1,1,3-trioxide moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated that N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide exhibits promising activity in inhibiting key enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. The compound's ability to interact with sulfotransferases and other sulfur-metabolizing enzymes has also been explored, highlighting its versatility in modulating biochemical pathways.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research has shown that the compound possesses favorable bioavailability and stability, with a half-life that supports its potential use in therapeutic regimens. Additionally, structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, paving the way for the design of more potent analogs.

One of the most notable findings in recent literature is the compound's efficacy in preclinical models of autoimmune disorders. Experimental data suggest that N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide can significantly reduce markers of inflammation and autoimmunity, with minimal off-target effects. These results have spurred further investigation into its potential as a novel immunomodulatory agent.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous testing. However, the growing body of research underscores the compound's potential as a valuable tool in chemical biology and a promising candidate for drug development.

In conclusion, N-benzyl-N-methyl-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951895-48-0) represents a compelling area of research in the chemical biology and medicinal chemistry fields. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future studies aimed at uncovering its full therapeutic potential.